Cas no 146656-29-3 (1,2,4-Oxadiazol-5(4H)-one, 3-methyl-4-(phenylmethyl)-)

• Product Name: 1,2,4-Oxadiazol-5(4H)-one, 3-methyl-4-(phenylmethyl)-
• CAS No: 146656-29-3
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 1317309
• PubChem ID: 15041338
• Update Time: 2025-04-20

1,2,4-Oxadiazol-5(4H)-one, 3-methyl-4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazol-5(4H)-one, 3-methyl-4-(phenylmethyl)-
• 4-benzyl-3-methyl-1,2,4-oxadiazol-5-one
• 146656-29-3
• 4-Benzyl-3-methyl-1,2,4-oxadiazol-5(4H)-one
• DTXSID40567389

• Inchi： 1S/C10H10N2O2/c1-8-11-14-10(13)12(8)7-9-5-3-2-4-6-9/h2-6H,7H2,1H3
• InChI Key： MDEFLFIXRVWZLQ-UHFFFAOYSA-N
• SMILES： O1C(N(C(C)=N1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 190.0743
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.9Ų

Experimental Properties

• PSA: 41.9